Cas no 1251377-97-5 (1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one
• CAS No: 1251377-97-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5548380
• Update Time: 2025-06-11

1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one

• Inchi： 1S/C12H16N2O2/c15-11-3-6-14(7-4-11)12(16)8-10-2-1-5-13-9-10/h1-2,5,9,11,15H,3-4,6-8H2
• InChI Key： LVGWFFLVCVHTNC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(O)CC1)CC1=CC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one

Recent Advances in the Study of 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one (CAS: 1251377-97-5)

The compound 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one (CAS: 1251377-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a hydroxypiperidine moiety with a pyridine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural attributes of 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one suggest it may interact with specific kinase domains. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases involved in cell proliferation pathways, although further validation in animal models is required to confirm its efficacy and safety.

Another notable aspect of this compound is its metabolic stability and pharmacokinetic profile. Recent pharmacokinetic studies have indicated that 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one exhibits favorable absorption and distribution properties, with moderate plasma protein binding. These characteristics make it a viable candidate for oral administration, which is a significant advantage in drug development. However, researchers have also identified potential challenges related to its metabolism, particularly the formation of reactive metabolites that could pose toxicity risks.

In addition to its kinase inhibitory activity, this compound has been explored for its potential applications in neurodegenerative diseases. Recent findings suggest that it may modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine. These effects are attributed to its interaction with specific receptors and enzymes in the central nervous system. While these results are preliminary, they open new avenues for research into treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one has also been optimized in recent studies. Researchers have developed more efficient synthetic routes that improve yield and purity, reducing the cost and complexity of production. These advancements are critical for scaling up the compound for clinical trials and eventual commercialization. Furthermore, structural analogs of the compound have been synthesized to explore structure-activity relationships, leading to the identification of derivatives with enhanced potency and selectivity.

Despite these promising developments, several challenges remain. The compound's precise mechanism of action and off-target effects are not yet fully understood, necessitating further mechanistic studies. Additionally, its long-term safety profile and potential interactions with other drugs require thorough investigation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the translation of research findings into clinical applications.

In conclusion, 1-(4-hydroxypiperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one (CAS: 1251377-97-5) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties and optimized synthesis make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanisms, improving its safety profile, and exploring its therapeutic potential in various disease contexts. As the field progresses, this compound may pave the way for novel treatments targeting kinase-related and neurodegenerative disorders.